[5-(4-Chlorophenyl)-1,3-oxazol-4-yl]methanol

• Molecular Formula: C10H8ClNO2
• Molecular Weight: 209.63 g/mol
• IUPAC Name: [5-(4-chlorophenyl)-1,3-oxazol-4-yl]methanol
• InChI: InChI=1S/C10H8ClNO2/c11-8-3-1-7(2-4-8)10-9(5-13)12-6-14-10/h1-4,6,13H,5H2
• InChI Key: DQMMIFRXFSPVBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(N=CO2)CO)Cl

Description

[5-(4-Chlorophenyl)-1,3-oxazol-4-yl]methanol is a useful research compound. Its molecular formula is C10H8ClNO2 and its molecular weight is 209.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

166 mg (4.38 mmol) of lithium aluminum hydride are initially charged in 10 ml of dry THF and cooled to 0° C. A solution of 260 mg (1.09 mmol) of the compound from Example 37A in 10 ml of dry THF is added dropwise. After the addition has ended, the reaction solution is slowly warmed to RT and stirred at this temperature for 1 h. With stirring, the mixture is then heated at reflux for 2 h. The mixture is then cooled again to 0° C., 0.4 ml of water and 0.8 ml of 1 N aqueous sodium hydroxide solution are added carefully and the mixture is stirred at RT for 3 h. The precipitate formed is filtered off, and the filtrate is freed from the solvent on a rotary evaporator. The residue is used without further purification in the subsequent reaction.